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Compound of Interest

Compound Name: Potassium carbonate-13C

Cat. No.: B038563

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount for ensuring laboratory safety and environmental
compliance. This guide provides essential, step-by-step procedures for the safe disposal of
Potassium carbonate-13C, a non-radioactive, stable isotope-labeled compound.

While the Carbon-13 (3C) isotope is a non-radioactive, stable isotope of carbon, the disposal
protocol for Potassium carbonate-13C is governed by the hazardous characteristics of
potassium carbonate itself. The isotopic label does not alter the chemical's hazardous
properties, and therefore, it should be treated as standard chemical waste. Adherence to local,
state, and federal regulations is mandatory for the disposal of this compound.

Key Safety and Handling Information

Potassium carbonate is a hazardous substance that can cause serious eye irritation, skin
irritation, and respiratory tract irritation. Therefore, appropriate personal protective equipment
(PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all
times when handling this chemical. Work should be conducted in a well-ventilated area,
preferably within a fume hood, to minimize the risk of inhalation.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for Potassium
carbonate.
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Property Value

Chemical Formula K2COs

Molecular Weight 138.21 g/mol (unlabeled)
Appearance White, crystalline solid

pH 11.0-13 at 138 g/l at 25 °C
Melting Point 891 °C (1636 °F)

Solubility in Water 1,120 g/l at 20 °C (68 °F)

Step-by-Step Disposal Protocol

The disposal of Potassium carbonate-*3C must be carried out in accordance with the Resource
Conservation and Recovery Act (RCRA) and any other applicable institutional and local
regulations. The following is a general experimental protocol for its disposal:

1. Waste Identification and Classification:
« ldentify the waste as "Potassium carbonate-13C".

o Classify the waste as a corrosive and irritant hazardous material. Do not mix it with other
waste streams unless compatibility has been verified.

2. Containerization:

o Select a designated, compatible, and leak-proof waste container. High-density polyethylene
(HDPE) containers are generally suitable.

e The container must be clearly labeled as "Hazardous Waste: Potassium Carbonate-13C". The
label should also include the date of accumulation and the responsible researcher's name.

3. Accumulation and Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.
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o Ensure the storage area is secure, away from incompatible materials (especially acids), and
has secondary containment to prevent spills.

4. Final Disposal:

e Once the container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) department to arrange for pickup.

» Do not attempt to dispose of Potassium carbonate-3C down the drain or in regular trash.[1]
Improper disposal can lead to environmental damage and regulatory penalties.

5. Spill Management:
 In the event of a spill, evacuate the immediate area.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).

o Carefully sweep up the absorbed material and place it in a labeled hazardous waste
container.

o Clean the spill area with water and decontaminate as necessary. Report the spill to your EHS
department.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Potassium carbonate-13C.
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Potassium Carbonate-13C Waste Generated

Is the waste mixed with other chemicals?

Yes

Check compatibility with EHS guidelines

Ngt Compatible No

Use separate, labeled waste containers Compatible

Place in a labeled, compatible hazardous waste container

Store in a designated satellite accumulation area

Contact EHS for pickup and disposal

Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Potassium Carbonate-13C.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of Potassium carbonate-13C, fostering a secure research environment and upholding
their commitment to environmental stewardship. Always consult your institution's specific safety
and disposal protocols for the most accurate and up-to-date guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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